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Technical Support Center: Energetic Plasticizers
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers and scientists working to reduce the impact and friction sensitivity of

energetic plasticizers.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of an energetic plasticizer in a formulation?

A1: Energetic plasticizers are added to polymer bonded explosives (PBXs) and propellant

formulations to serve two main purposes. First, they facilitate the processing of the uncured

mixture and improve the mechanical properties, such as flexibility, of the final cured product.

Second, unlike inert plasticizers, they are energetic molecules themselves and contribute to the

overall energy output and performance of the composition.[1][2][3]

Q2: What are "impact sensitivity" and "friction sensitivity"?

A2: Impact and friction sensitivity are measures of an energetic material's susceptibility to

initiation (detonation or deflagration) by mechanical stimuli.[4][5][6]

Impact sensitivity refers to the tendency of a material to react when subjected to a sudden

impact, like being dropped or struck. It is often quantified by the energy required to cause a

reaction in 50% of trials (the H50 value) in a drop hammer test.[7][8]
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Friction sensitivity describes the material's response to frictional forces, such as rubbing

between two surfaces.[9][10] This is a critical safety parameter, as accidental explosions can

be caused by friction.[10]

Q3: What is the general relationship between the performance and sensitivity of an energetic

material?

A3: Typically, there is a contradictory relationship between performance and safety. An increase

in explosive strength or energy output is often accompanied by an increase in sensitivity to

stimuli like impact and friction.[11][12][13][14] The challenge in developing new energetic

materials is to achieve high performance while maintaining low sensitivity (insensitivity).[13][15]

Q4: How does the molecular structure of a plasticizer influence its sensitivity?

A4: The molecular structure is a key determinant of sensitivity. Factors include:

Energetic Functional Groups: The type of "explosophore" (e.g., nitrate ester, nitramine, azido

group) significantly affects sensitivity.[16] The weakest covalent bond in the molecule, often

called the "trigger linkage," is a critical factor in initiating decomposition.[8][17]

Oxygen Balance: This parameter relates to how efficiently the molecule can oxidize its own

carbon and hydrogen atoms upon decomposition. It is a common parameter tied to explosive

sensitivity.[17][18]

Intermolecular Interactions: Strong intermolecular forces, such as hydrogen bonding, can

help stabilize the crystal lattice and reduce sensitivity.[19][20]

Molecular Flexibility: High molecular flexibility has been linked to higher impact sensitivity.

[18]

Troubleshooting Guide
Problem: My new energetic plasticizer formulation shows unexpectedly high impact sensitivity.
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Potential Cause Troubleshooting Steps

Impurity Presence

Impurities from synthesis or degradation can act

as "hot spots," sensitizing the material. Purify

the plasticizer and all components of the

formulation. Recrystallization of solids is a

common method.

Crystal Defects/Size

Irregular crystal shapes, internal voids, or very

small particle sizes can increase sensitivity.

Analyze the crystal morphology using

microscopy (SEM/TEM). Control crystallization

conditions to produce higher quality, larger

crystals.

Poor Compatibility

The plasticizer may not be fully compatible with

the polymer binder, leading to phase separation

or exudation.[2][21] Perform compatibility

studies using techniques like Differential

Scanning Calorimetry (DSC) to check for shifts

in glass transition temperature.

Incorrect Formulation Ratio

An incorrect ratio of plasticizer to binder can

negatively affect mechanical properties and

sensitivity.[1] Review and verify all component

measurements. Prepare and test a matrix of

formulations with varying ratios.

Inherent Molecular Instability

The molecular structure itself may be inherently

sensitive.[22][23] Consider molecular

modifications, such as adding desensitizing

groups or increasing intermolecular hydrogen

bonding, to improve stability.[19]

Problem: Test results for friction sensitivity are inconsistent and not reproducible.
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Potential Cause Troubleshooting Steps

Sample Preparation

Inconsistent sample amount, particle size, or

distribution on the test plate can lead to variable

results.[24] Ensure a standardized procedure for

sample preparation, including sieving powders

to a uniform size and using a consistent volume

(~10 mm³ for the BAM test).[24][25]

Surface Contamination

Contamination on the porcelain pin or plate of

the BAM friction tester can affect results.

Thoroughly clean the pin and plate with an

appropriate solvent before each test.

Environmental Conditions

Temperature and humidity can influence the

sensitivity of some energetic materials.[9][24]

Conduct tests in a controlled environment and

record the temperature and humidity for each

experiment.

Operator Interpretation

The definition of a "reaction" (e.g., spark, flame,

smoke, or audible report) can be subjective.[6]

Establish clear, objective criteria for what

constitutes a positive result within your research

group, referencing standard protocols.[25]

Apparatus Calibration

Incorrect loading force from the friction

apparatus will lead to erroneous data. Regularly

verify the calibration of the testing apparatus

according to the manufacturer's specifications.

Data Presentation: Sensitivity of Energetic Materials
The following tables provide example data for impact and friction sensitivity. Note that values

can vary based on the specific test apparatus and conditions.

Table 1: Impact Sensitivity of Various Energetic Compounds (Impact sensitivity is often

measured as H50, the drop height from which a standard weight causes a reaction in 50% of

trials. Higher H50 values indicate lower sensitivity.)
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Compound Type
Impact Sensitivity
(H50, cm)

Test Weight (kg)

PETN (Pentaerythritol

Tetranitrate)
Nitrate Ester ~21[8] 2.0

PETriN

(Pentaerythritol

Trinitrate)

Nitrate Ester ~27[8] 2.0

RDX

(Cyclotrimethylenetrini

tramine)

Nitramine ~24-28 2.5

HMX

(Cyclotetramethylenet

etranitramine)

Nitramine ~32 2.5

TNT (Trinitrotoluene) Nitroaromatic ~100 2.0

TATB

(Triaminotrinitrobenze

ne)

Nitroaromatic >320 2.5

Table 2: Friction Sensitivity of Various Energetic Compounds (Friction sensitivity is often

measured using the BAM friction apparatus, which applies a specific load via a porcelain pin

onto the sample. Higher force values indicate lower sensitivity.)
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Compound Friction Sensitivity (N)

PETN 60

RDX 120

HMX 120

TNT 353

TATB >360[13]

DHADAT (Dihydrazinium 3,3′-azo-5,5′-diazido-

1,2,4-triazol)
>360[20]

Experimental Protocols
Protocol 1: BAM Drop Hammer Impact Test (Based on
UN Test 3(a)(ii))
Objective: To determine the impact sensitivity of a solid or liquid energetic material by

subjecting it to the impact of a falling weight.[4][5]

Apparatus:

BAM Fallhammer apparatus with drop weights (e.g., 1 kg, 2 kg, 5 kg).[26]

Steel anvil, cylinders, and guide rings.[27]

Sample holder/locating ring.

Volumetric measuring tool for the sample (~40 mm³).[6]

Procedure:

Sample Preparation: Ensure the sample is in the required form (e.g., powder passed through

a 0.5 mm sieve).[6] Measure a precise volume of the substance using the provided tool.

Assembly: Place the sample into the impact device, which is typically composed of two

concentric steel cylinders within a steel guide ring.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29934564/
https://pubs.rsc.org/en/content/articlelanding/2023/nj/d3nj03514j
https://www.fauske.com/resources/how-to-test-for-combustible-dust-and-explosive-solids-bam-fallhammer-drop-impact-test
https://m.youtube.com/watch?v=kk1H5mOXwJQ
https://kr.ec21.com/company/k/kobistq/upfile/BAMFallhammer.pdf
https://d-nb.info/1260877248/34
https://www.matec-conferences.org/articles/matecconf/pdf/2020/01/matecconf_sesam20_00011.pdf
https://www.matec-conferences.org/articles/matecconf/pdf/2020/01/matecconf_sesam20_00011.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Positioning: Place the assembled impact device on the anvil of the fallhammer.

Testing: Select a drop weight and a drop height. Raise the weight to the specified height and

release it to strike the impact device.

Observation: Observe for any reaction, which can be defined as an audible report, smoke,

flame, or spark.[6][28]

Analysis: The test is typically conducted using a "staircase" method (like the Bruceton

analysis) to determine the 50% probability of initiation (H50).[7] This involves performing a

series of drops at varying heights, with the height of each subsequent test being dependent

on the result of the previous one.

Protocol 2: BAM Friction Test (Based on UN Test 3(b)(i))
Objective: To determine the friction sensitivity of a material by subjecting it to friction between a

stationary porcelain pin and a moving porcelain plate.[9][10]

Apparatus:

BAM Friction Apparatus with a set of weights to apply loads from 0.5 kg to 36 kg

(corresponding to forces up to 360 N).[10]

Porcelain plates (25 x 25 x 5 mm) with a specified surface roughness.[10][25]

Porcelain pins with rounded ends.[24]

Volumetric measuring tool (~10 mm³).[25]

Procedure:

Sample Preparation: For powders, sieve through a 0.5 mm mesh.[24] Using the volumetric

tool, place approximately 10 mm³ of the sample onto the center of the porcelain plate.[25]

Loading: Install the porcelain plate onto the carriage and place the porcelain pin in the

loading arm. Gently lower the arm so the pin rests on the sample.
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Applying Force: Place a weight on the loading arm at a specific notch to apply a known force

(e.g., 5 N, 10 N, up to 360 N).[24]

Testing: Activate the motor. The carriage will move the porcelain plate back and forth once

under the pin over a distance of 10 mm.[10][24]

Observation: Observe for any evidence of a reaction, such as an audible report, crackling,

spark, or flame.[24] Odor or scorch marks without an explosion are typically not considered a

positive event.[25]

Analysis: A series of six trials is performed at a given load. The result is often reported as the

lowest load at which at least one event occurs in six trials.[10] A common screening

threshold is 80 N; materials that react at or below this force may be considered too

dangerous for transport in the tested form.[10]
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Troubleshooting High Sensitivity in Energetic Formulations
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Caption: Troubleshooting workflow for high sensitivity issues.
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Standard Sensitivity Testing Workflow
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Caption: General workflow for impact and friction sensitivity testing.
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Key Factors Influencing Energetic Material Sensitivity

Sensitivity
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Caption: Factors influencing the sensitivity of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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